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Compound of Interest

Compound Name: 6''-Acetylhyperin

Cat. No.: B11935161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural sources of 6''-
Acetylhyperin, a significant acetylated flavonoid. The document outlines the known botanical

origins, biosynthesis, and detailed methodologies for extraction and isolation, designed to

support research and development in the pharmaceutical and nutraceutical industries.

Natural Sources of 6''-Acetylhyperin and Its
Derivatives
6''-Acetylhyperin and its related compound, 6''-Acetylhyperin 7-rhamnoside, have been

identified in a select number of plant species. While the presence of these compounds is

documented, quantitative data on their concentrations in these natural sources remain limited

in publicly available scientific literature. The primary known sources are summarized in the

table below.
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Compound
Name

Synonym Plant Source Family Plant Part

6''-Acetylhyperin

Quercetin 3-O-

(6''-O-acetyl)-

beta-d-

galactopyranosid

e

Nymphaea

odorata

(American White

Waterlily)

Nymphaeaceae Not specified

6''-Acetylhyperin

7-rhamnoside
-

Vicia faba (Broad

Bean)
Fabaceae Leaves[1]

6''-Acetylhyperin

7-rhamnoside
-

Bryophyllum

pinnatum

(Cathedral Bells)

Crassulaceae Leaves[2]

Biosynthesis of 6''-Acetylhyperin
The biosynthesis of 6''-Acetylhyperin is hypothesized to follow the general flavonoid

biosynthetic pathway, a well-established route for the synthesis of a wide array of plant

secondary metabolites. This pathway begins with precursors from the shikimate and acetate

pathways and proceeds through a series of enzymatic reactions to produce the core flavonoid

structure, which is then further modified by glycosylation and acetylation to yield 6''-
Acetylhyperin.
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Shikimate Pathway

Acetate Pathway

Flavonoid Biosynthesis

Phenylalanine Cinnamic AcidPAL

Malonyl-CoA

Chalcone FlavanoneCHI DihydroflavonolF3H Flavonol (Quercetin)FLS Quercetin-3-O-galactoside (Hyperin)

UFGT
(UDP-Galactose) 6''-Acetylhyperin

Acetyltransferase
(Acetyl-CoA)

p-Coumaroyl-CoA

p-Coumaroyl-CoAMalonyl-CoA CHS
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Extraction

Fractionation

Purification

Identification

Plant Material
(e.g., Nymphaea odorata leaves)

Extraction with Ethanol/Methanol

Filtration and Concentration

Crude Extract

Solvent-Solvent Partitioning
(e.g., n-hexane, ethyl acetate, n-butanol)

Ethyl Acetate/n-Butanol Fraction

Column Chromatography
(e.g., Sephadex LH-20, Silica Gel)

Semi-preparative HPLC

Isolated Compound

Spectroscopic Analysis
(NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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